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Compound of Interest

Compound Name: 5-Thiazolemethanol

Cat. No.: B023344 Get Quote

An In-depth Technical Guide

This whitepaper provides a comprehensive overview of the core physicochemical properties of

5-Thiazolemethanol, a key intermediate in pharmaceutical synthesis. Aimed at researchers,

scientists, and professionals in drug development, this guide offers a detailed examination of

the compound's characteristics, experimental protocols for their determination, and the logical

relationship of these properties to its application in the pharmaceutical industry.

Core Physicochemical Properties
5-Thiazolemethanol (CAS No: 38585-74-9) is a pale-yellow oil or light yellow to brown clear

liquid.[1][2][3][4] Its chemical structure, featuring a thiazole ring with a hydroxymethyl

substituent, underpins its utility as a versatile building block in organic synthesis, notably as an

intermediate for the antiretroviral drug Ritonavir.[5] A thorough understanding of its

physicochemical parameters is crucial for optimizing reaction conditions, ensuring purity, and

predicting its behavior in biological systems.

Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of 5-
Thiazolemethanol.
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Property Value Source(s)

Molecular Formula C₄H₅NOS [1][2][3]

Molecular Weight 115.15 g/mol [1][2][3]

Boiling Point 106 °C @ 0.7 mmHg [2]

95-96 °C @ 0.02 mmHg

Solubility
Soluble in Chloroform,

Methanol
[1][3]

9.59 mg/mL (0.0833 mol/L) [5]

pKa (predicted) 13.61 ± 0.10

logP (computed) 0.1 [1]

Flash Point 104 °C [2]

Refractive Index 1.57 [2]

Experimental Protocols for Physicochemical
Property Determination
Accurate determination of physicochemical properties is fundamental in chemical research and

drug development. While specific experimental protocols for 5-Thiazolemethanol are not

widely published, the following are standard methodologies for determining the key properties

listed above.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid. For compounds like 5-Thiazolemethanol, which have a relatively high

boiling point, vacuum distillation is often employed to prevent decomposition at elevated

temperatures.

Methodology:

A small sample of 5-Thiazolemethanol is placed in a distillation flask.
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The apparatus is connected to a vacuum pump, and the pressure is reduced to a specific

level (e.g., 0.7 mmHg).

The sample is heated, and the temperature at which the liquid boils and its vapor condenses

is recorded as the boiling point at that pressure.

Solubility Determination
Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a

critical factor in drug formulation and absorption.

Methodology (Shake-Flask Method):

An excess amount of 5-Thiazolemethanol is added to a known volume of the solvent (e.g.,

water, chloroform, methanol) in a flask.

The flask is sealed and agitated at a constant temperature for a prolonged period (typically

24-48 hours) to ensure equilibrium is reached.

The solution is then filtered to remove the undissolved solute.

The concentration of 5-Thiazolemethanol in the filtrate is determined using a suitable

analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid

Chromatography (HPLC).

pKa Determination
The pKa is a measure of the acidity of a compound. While the pKa of 5-Thiazolemethanol is
predicted, experimental determination can be performed using potentiometric titration.

Methodology (Potentiometric Titration):

A solution of 5-Thiazolemethanol of known concentration is prepared in a suitable solvent

(e.g., water or a water-cosolvent mixture).

A standardized solution of a strong base (e.g., NaOH) is gradually added to the solution.
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The pH of the solution is monitored using a calibrated pH meter after each addition of the

titrant.

The pKa is determined from the titration curve, typically as the pH at which half of the

compound has been neutralized.

logP Determination
The partition coefficient (logP) is a measure of a compound's lipophilicity and is a key predictor

of its pharmacokinetic properties. The shake-flask method is the traditional and most reliable

method for its determination.

Methodology (Shake-Flask Method):

A solution of 5-Thiazolemethanol is prepared in one of two immiscible solvents, typically n-

octanol and water.

The two phases are mixed in a separatory funnel and shaken vigorously to allow for the

partitioning of the compound between the two layers.

The mixture is then allowed to separate completely.

The concentration of 5-Thiazolemethanol in each phase is measured using an appropriate

analytical method.

The logP is calculated as the logarithm of the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase.

Physicochemical Properties in the Context of Drug
Development
The physicochemical properties of an active pharmaceutical ingredient (API) or its

intermediates are critical determinants of its ultimate success as a therapeutic agent. The

following diagram illustrates the logical relationship between the core properties of a molecule

like 5-Thiazolemethanol and its suitability in the drug development pipeline.
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Physicochemical properties influencing drug development.

As the diagram illustrates, properties such as molecular weight and solubility are fundamental

to the ease and efficiency of chemical synthesis. The boiling point directly impacts purification

strategies like distillation. Furthermore, properties like logP and pKa are crucial for predicting

the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a potential drug

candidate, influencing its bioavailability and efficacy. The favorable solubility of 5-
Thiazolemethanol in common organic solvents facilitates its use in a variety of chemical

reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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